Cas no 1147422-00-1 (Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate)

• Product Name: Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
• CAS No: 1147422-00-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD11877862
• CID: 842671
• Update Time: 2025-04-19

Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
• Octahydro-pyrrolo[3,2-c]pyridine-1-carboxylic acid tert-butyl ester
• +-(3R*,7S*)-tert-butyl octahydropyrrolo[2,3-c]pyridine-1-carboxylate
• +-(3R*,7S*)-tert-butyl octahydropyrrolo[3,2-c]pyridine-1-carboxylate
• 1-Boc-1H-octahydropyrrolo[3,2-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid
• tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
• 1-BOC-OCTAHYDROPYRROLO[3,2-C]PYRIDINE
• tert-butyl octahydropyrrolo[3,2-c]pyridine-1-carboxylate
• HMLJDLIVSQQLPO-UHFFFAOYSA-N
• 2428AA
• TRA0019559
• PB13483
• SY007469
• 1-N-Boc-Octahydropyrrolo[3,2-c]pyridine
• AB0083402
• C
• Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate

• MDL： MFCD11877862
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-5-9-8-13-6-4-10(9)14/h9-10,13H,4-8H2,1-3H3
• InChI Key： HMLJDLIVSQQLPO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2CNCCC12)=O

Computed Properties

• Exact Mass: 226.16800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.052±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 313.8±35.0℃ at 760 mmHg
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• PSA: 41.57000
• LogP: 1.87200